Cas no 1931-63-1 (Methyl 9-Oxononanoate (90%))

• Product Name: Methyl 9-Oxononanoate (90%)
• CAS No: 1931-63-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 188540
• PubChem ID: 74732
• Update Time: 2025-11-06

Methyl 9-Oxononanoate (90%) Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 9-oxo-,methyl ester
• 9-OXO-NONANOIC ACID METHYL ESTER
• methyl 9-oxononanoate
• 8-carbomethoxyoctan-1-al
• 9-ketononanoic acid methyl ester
• Azelaaldehydic acid,methyl ester
• azelaldehyde methyl ester
• Methyl 8-formyloctanoate
• Methyl azelaaldehydate
• Methyl azelaaldehydrate
• methyl ester of azelaic acid aldehyde
• methyl 9-oxononanate
• Azelaaldehydic acid, methyl ester
• s10595
• Methyl9-oxononanoate
• SCHEMBL436881
• NONANOIC ACID, 9-OXO-, METHYL ESTER
• NSC-53771
• AKOS005167179
• A934186
• CHEBI:177721
• 1931-63-1
• 8-METHOXYCARBONYL OCTANAL
• MFCD09031979
• Q63409104
• NS00096129
• Methyl 9-Oxononanoate (90per cent)
• 9-Oxononanoic acid methyl ester
• AI3-25458
• BAA93163
• J-012507
• NSC53771
• Azelaaldehydic Acid Methyl Ester
• DTXSID00172913
• Methyl 9-Oxononanoate (90%)
• NSC 53771
• 8-carbomethoxyoctanal
• DB-352139

• Inchi： 1S/C10H18O3/c1-13-10(12)8-6-4-2-3-5-7-9-11/h9H,2-8H2,1H3
• InChI Key： JMLYDLZRFNYHHO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCC=O)=O

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.08900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes

Additional information on Methyl 9-Oxononanoate (90%)

Comprehensive Guide to Methyl 9-Oxononanoate (90%) (CAS No. 1931-63-1): Properties, Applications, and Industry Insights

Methyl 9-Oxononanoate (CAS No. 1931-63-1), a versatile ester compound with a purity of 90%, has garnered significant attention in organic synthesis, fragrance formulation, and specialty chemical industries. This keto ester is characterized by its molecular formula C₁₀H₁₈O₃, featuring a nine-carbon chain with a ketone group at the ninth position and a methyl ester terminus. Its unique structure makes it valuable for flavor and fragrance applications, where it contributes to fruity and waxy olfactory profiles.

In recent years, the demand for bio-based intermediates like Methyl 9-Oxononanoate has surged due to growing interest in sustainable chemistry. Researchers frequently search for "green synthesis methods for keto esters" or "Methyl 9-Oxononanoate suppliers," reflecting industry needs for eco-friendly production routes. The compound's role as a precursor in pharmaceutical intermediates also aligns with trends in custom synthesis services, where precise molecular control is paramount.

The physical properties of Methyl 9-Oxononanoate (90%) include a clear to pale yellow liquid appearance with a characteristic ester-like odor. Its boiling point ranges between 120-125°C at reduced pressure (1 mmHg), while the density approximates 0.98 g/cm³ at 25°C. These parameters are critical for formulators searching for "high-purity ester solvents" or "low-volatility fragrance fixatives." The 90% purity grade strikes a balance between performance and cost-effectiveness for industrial applications.

From an application perspective, CAS 1931-63-1 serves multiple functions. In perfumery, it acts as a modifier for floral and citrus accords, often appearing in searches for "ester-based fragrance ingredients." The chemical industry values it as a building block for polyester resins and plasticizers, particularly in formulations requiring specific chain lengths. Recent patent literature reveals innovative uses in controlled-release formulations, addressing the growing market for "functional polymer additives."

Quality control of Methyl 9-Oxononanoate typically involves GC-MS analysis to verify the 90% purity level and identify minor impurities. Analytical certificates often include tests for acid value (<1 mg KOH/g) and moisture content (<0.5%), parameters frequently requested in "technical datasheet inquiries." Proper storage recommendations (2-8°C under inert atmosphere) reflect best practices for oxygen-sensitive compounds, a common concern among purchasers searching for "stable ester storage conditions."

The synthesis of Methyl 9-Oxononanoate typically involves ozonolysis of methyl oleate followed by reductive workup, though newer enzymatic methods are gaining traction. This aligns with search trends for "biocatalytic ester production" and "waste lipid valorization." Regulatory status varies by region, with most jurisdictions classifying it as non-hazardous when handled properly—a key consideration for buyers researching "REACH-compliant specialty esters."

Market intelligence suggests growing applications in bio-lubricant formulations and cosmetic emollients, driven by searches for "plant-derived ester alternatives." Technical discussions often focus on its reactivity in Michael addition reactions and Grignard transformations, making it valuable for academic researchers investigating "carbonyl compound reactivity." The compound's balanced lipophilicity (logP ≈ 2.5) also makes it relevant to formulations requiring specific partition coefficients.

For procurement specialists, understanding batch-to-batch consistency is crucial when evaluating Methyl 9-Oxononanoate (90%). Frequent search queries include "bulk keto ester pricing" and "GMP-grade ester manufacturers," reflecting commercial priorities. The compound's shelf life (typically 24 months when stored properly) and packaging options (from 1kg bottles to 200kg drums) are additional decision factors for buyers comparing "specialty chemical distributors."

Emerging research explores CAS 1931-63-1 in advanced material science, particularly as a monomer for biodegradable polymers. This connects to trending searches for "renewable polymer building blocks" and "circular economy chemicals." The compound's potential in nanomaterial surface modification further expands its relevance to cutting-edge applications beyond traditional uses.

In conclusion, Methyl 9-Oxononanoate (CAS No. 1931-63-1) represents a multifaceted chemical with growing importance across industries. Its 90% purity grade offers practical solutions for formulators balancing performance and economics, while ongoing research continues to uncover novel applications. As sustainability drives chemical innovation, this compound's role in green chemistry initiatives and bio-based product development will likely expand, making it a compound to watch in specialty chemical markets.